Cas no 20802-15-7 (1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile)

1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile is a specialized organic compound featuring a cyclopropane ring fused to a benzonitrile moiety with dimethoxy substituents at the 3- and 4-positions. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-rich aromatic system enhances its utility in cross-coupling reactions, while the nitrile group offers versatility for further functionalization. Its rigid cyclopropane core contributes to steric constraints, useful in designing bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage. Suitable for research applications, it serves as a key building block in the development of novel heterocyclic compounds and fine chemicals.
1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile structure
20802-15-7 structure
Product Name:1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile
CAS No:20802-15-7
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD01314306
CID:881308
PubChem ID:281494
Update Time:2025-06-07

1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dimethoxyphenyl)cyclopropane-1-carbonitrile
    • 1-(3,4-dimethoxyphenyl)cyclopropanecarbonitrile
    • 1-(3.4-Dimethoxy-phenyl)-cyclopropan-carbonitril
    • AC1L5UJY
    • AC1Q4RMA
    • CTK1A4015
    • Oprea1_155368
    • SureCN77276
    • NSC 134308
    • NSC-134308
    • AS-871/43475714
    • 1-(3,4-dimethoxyphenyl)-cyclopropane-1-carbonitrile
    • Cyclopropanecarbonitrile, 1-(3,4-dimethoxyphenyl)-
    • J-503087
    • CS-0036222
    • AS-68453
    • MFCD01314306
    • AKOS009265692
    • NSC134308
    • SY123066
    • PZVYROVODMATJD-UHFFFAOYSA-N
    • 20802-15-7
    • DB-066332
    • DTXSID80300010
    • EN300-1847079
    • SCHEMBL77276
    • 1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile
    • MDL： MFCD01314306
    • Inchi： 1S/C12H13NO2/c1-14-10-4-3-9(7-11(10)15-2)12(8-13)5-6-12/h3-4,7H,5-6H2,1-2H3
    • InChI Key： PZVYROVODMATJD-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C=CC(=C1)C1(C#N)CC1)OC

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 69.2-69.7 ºC
  • Solubility: Very slightly soluble (0.55 g/l) (25 º C),
  • PSA: 42.25
  • LogP: 2.25898

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Amadis Chemical Company Limited
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(CAS:20802-15-7)1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile
Order Number:A912131
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:44
Price ($):510.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:20802-15-7)1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile
A912131
Purity:99%
Quantity:1g
Price ($):510.0
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